EDDR1 (867-876)
Description
Epithelial Discoidin Domain Receptor 1; EDDR1
Scientific Research Applications
Characterization of EDDR1 in Cancer Research EDDR1 (Epithelial Discoidin Domain Receptor 1) has emerged as a potential target in cancer research. It's predominantly expressed on the surface of ovarian, prostate, and breast cancer cells, distinguishing it from normal cells. This makes EDDR1 a suitable candidate for antibody-mediated therapy and immunotherapy. The research indicates that EDDR1 could be an effective target for cancer vaccines, leveraging both cell-mediated and humoral immune responses (Sinnathamby et al., 2011).
Genomic Localization and Implications The chromosomal localization of the EDDR1 gene has significant implications in genetic research, especially in understanding its role in various diseases. It has been mapped to chromosome 6q16. This information is crucial for genetic studies related to epithelial cancers and might contribute to the understanding of genetic predispositions to certain cancers (Shelling et al., 1995).
properties
sequence |
FLAEDALNTV |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Epithelial Discoidin Domain Receptor 1 (867-876); EDDR1 (867-876) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
